Cas no 1187163-98-9 (4-Methyl-2-(3,4,5-trifluorobenzoyl)pyridine)

• Product Name: 4-Methyl-2-(3,4,5-trifluorobenzoyl)pyridine
• CAS No: 1187163-98-9
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• MDL: MFCD13152765
• CID: 4684339
• PubChem ID: 49762129
• Update Time: 2025-06-08

4-Methyl-2-(3,4,5-trifluorobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(3,4,5-trifluorobenzoyl)pyridine
• (4-Methylpyridin-2-yl)(3,4,5-trifluorophenyl)methanone

• MDL： MFCD13152765
• Inchi： 1S/C13H8F3NO/c1-7-2-3-17-11(4-7)13(18)8-5-9(14)12(16)10(15)6-8/h2-6H,1H3
• InChI Key： HXEDRYJUEQUWLZ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C(C1C=C(C)C=CN=1)=O)F)F

Computed Properties

• Exact Mass: 251.05579836g/mol
• Monoisotopic Mass: 251.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Methyl-2-(3,4,5-trifluorobenzoyl)pyridine

Introduction to 4-Methyl-2-(3,4,5-trifluorobenzoyl)pyridine (CAS No. 1187163-98-9) and Its Emerging Applications in Chemical Biology

4-Methyl-2-(3,4,5-trifluorobenzoyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1187163-98-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of pyridine derivatives, which are widely recognized for their role in pharmaceutical and agrochemical applications. The presence of a methyl group at the 4-position and a trifluorobenzoyl moiety at the 2-position introduces distinct electronic and steric characteristics, making it a valuable scaffold for medicinal chemistry investigations.

The trifluorobenzoyl group is particularly noteworthy, as fluorine atoms introduce strong electron-withdrawing effects through inductive and resonance mechanisms. This modification enhances the compound's metabolic stability and binding affinity to biological targets, which are critical factors in drug design. The pyridine core provides a versatile platform for further derivatization, enabling the exploration of diverse pharmacological profiles.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced bioavailability and resistance to enzymatic degradation. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacokinetic properties of molecules, leading to improved therapeutic outcomes. For instance, 4-Methyl-2-(3,4,5-trifluorobenzoyl)pyridine has been investigated as a potential intermediate in the synthesis of kinase inhibitors, where its ability to modulate enzyme activity through precise steric and electronic interactions is highly beneficial.

One of the most compelling aspects of this compound is its utility in the development of small-molecule probes for studying protein-protein interactions. The combination of the pyridine ring and the trifluorobenzoyl group creates a surface that can be engineered to selectively bind to specific biological targets. This has opened up new avenues in drug discovery, particularly in the identification of novel therapeutic agents for complex diseases such as cancer and neurodegenerative disorders.

Recent advancements in computational chemistry have further accelerated the exploration of 4-Methyl-2-(3,4,5-trifluorobenzoyl)pyridine's potential. Molecular docking simulations have revealed its high affinity for certain enzymes implicated in metabolic pathways relevant to inflammation and oxidative stress. These findings align with emerging research indicating that modulating such pathways could offer therapeutic benefits in conditions like diabetes and cardiovascular disease.

The compound's structural features also make it an attractive candidate for material science applications. Fluorinated pyridines are known for their stability under various environmental conditions, making them suitable for use in advanced materials that require durability and chemical resistance. Ongoing research is exploring its incorporation into polymers and coatings that exhibit enhanced performance characteristics.

From a synthetic chemistry perspective, 4-Methyl-2-(3,4,5-trifluorobenzoyl)pyridine serves as a versatile building block for more complex molecules. Its reactivity allows for further functionalization at multiple sites, enabling chemists to tailor its properties for specific applications. This flexibility has been leveraged in the synthesis of novel heterocycles that exhibit interesting biological activities.

The growing interest in fluorinated compounds is also driven by their role in next-generation therapeutics. Fluoroaromatics are increasingly being incorporated into drugs due to their ability to improve pharmacological properties such as lipophilicity and bioavailability. For example, recent clinical trials have shown promising results with fluoro-modified kinase inhibitors that demonstrate superior efficacy compared to their non-fluorinated counterparts.

In conclusion,4-Methyl-2-(3,4,5-trifluorobenzoyl)pyridine (CAS No. 1187163-98-9) represents a significant advancement in chemical biology with broad implications for drug discovery and material science. Its unique structural attributes position it as a key intermediate in developing innovative therapeutics targeting some of today's most challenging diseases. As research continues to uncover new applications for this compound,its importance is likely to grow even further, solidifying its role as a cornerstone of modern chemical biology investigations.